![molecular formula C26H58ClNO3Si B1195673 Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride CAS No. 27668-52-6](/img/structure/B1195673.png)
Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride
Overview
Description
Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride, also known as DMDTMPA, is an organic compound that has been used in a variety of scientific applications. It is a cationic surfactant with a quaternary ammonium group and a trimethoxysilylpropyl group. DMDTMPA has been used in many scientific applications, including biochemistry, physiology, and laboratory experiments.
Scientific Research Applications
Hierarchical Zeolite Synthesis
Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride (TPOAC) has been utilized in the cooperative structure direction with tetrapropylammonium hydroxide to generate hierarchical ZSM-5 zeolite with controlled porous structure. This process results in materials with short-range ordered mesoporosity and hierarchical zeolite nanorods, enhancing the catalytic activity and stability for specific chemical reactions, such as the hydroxylation of phenol at room temperature (Shen et al., 2018).
Antimicrobial Coatings
A quaternary ammonium silane (QAS) antimicrobial copolymer was synthesized using TPOAC to create antimicrobial coatings. These coatings have been found to be less toxic to human cells compared to commercial antimicrobial agents and demonstrate superior durability and efficacy in preventing microbial infections on material surfaces (Li et al., 2016).
Environmental Applications
TPOAC has been used for the dispersive solid-phase extraction of endocrine disrupting compounds in water. Modified mesoporous silica with TPOAC is effective in adsorbing these compounds due to electrostatic interactions and hydrophobic effects, demonstrating potential for environmental monitoring and cleanup applications (Zhang et al., 2018).
Biosensing Applications
In biosensing, TPOAC has been utilized to modify the surface of glass slides for the immobilization of specific DNA aptamer probes. This modification aids in the detection of target molecules such as amoxicillin, showcasing the potential of TPOAC in the development of sensitive, label-free biosensors (Nguyen & Jang, 2021).
Gas Adsorption
TPOAC has also been applied in the synthesis of mesoporous materials for CO2 adsorption. Studies have shown that materials synthesized with TPOAC exhibit faster CO2 adsorption kinetics and higher adsorption capacities under certain conditions, which is relevant for applications in environmental management and industrial processes (Chen & Ahn, 2014).
Mechanism of Action
Target of Action
Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride, also known as DMOAP, is a type of organosilane that acts as a cationic surface-active agent . Its primary targets are the surfaces it comes into contact with, including various materials and biological membranes .
Mode of Action
DMOAP interacts with its targets by forming an oil-soluble solution that can act as an emulsion stabilizer . This interaction results in changes to the surface properties of the material or biological membrane, such as increased hydrophobicity and stability .
Result of Action
The molecular and cellular effects of DMOAP’s action primarily involve changes to the properties and behaviors of surfaces and interfaces. For example, in the context of emulsion stabilization, DMOAP can prevent the coalescence of oil droplets, thereby maintaining the stability and integrity of the emulsion .
Action Environment
The action, efficacy, and stability of DMOAP can be influenced by various environmental factors. For instance, its ability to form an oil-soluble solution and act as an emulsion stabilizer may be affected by factors such as temperature, pH, and the presence of other substances . Furthermore, DMOAP is sensitive to moisture and should be stored in a cool, dry place away from oxidizing agents .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
In particular, Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride has been shown to interact with enzymes involved in the synthesis and degradation of silica-based materials. These interactions can enhance the stability and functionality of the modified materials, making them suitable for use in various biochemical applications .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in the synthesis of extracellular matrix components, leading to changes in cell adhesion and migration .
Additionally, this compound can impact cellular metabolism by interacting with enzymes involved in metabolic pathways. This can result in changes in the levels of key metabolites, affecting overall cellular function and viability .
Molecular Mechanism
The mechanism of action of this compound involves several molecular interactions. At the molecular level, it binds to biomolecules through its silane and ammonium groups. The silane group forms covalent bonds with hydroxyl groups on the surface of silica and other materials, while the ammonium group interacts electrostatically with negatively charged biomolecules .
These interactions can lead to enzyme inhibition or activation, depending on the specific biomolecule involved. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the degradation of silica-based materials, thereby enhancing the stability of the modified materials .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions. This degradation can lead to a decrease in its effectiveness and changes in its interactions with biomolecules .
Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in terms of cell adhesion and migration. These effects are likely due to its impact on the expression of genes involved in the synthesis of extracellular matrix components .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance the stability and functionality of silica-based materials without causing significant adverse effects. At high doses, it can cause toxicity and adverse effects, including damage to organs and tissues .
Threshold effects have been observed, where the compound exhibits beneficial effects at low doses but becomes toxic at higher doses. These findings highlight the importance of careful dosage control when using this compound in biochemical applications .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. It can affect the metabolic flux and levels of key metabolites, leading to changes in cellular function and viability .
For example, the compound has been shown to interact with enzymes involved in the synthesis and degradation of silica-based materials, affecting the overall metabolic balance within cells. These interactions can enhance the stability and functionality of the modified materials, making them suitable for use in various biochemical applications .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect its localization and accumulation within specific cellular compartments .
properties
IUPAC Name |
dimethyl-octadecyl-(3-trimethoxysilylpropyl)azanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H58NO3Si.ClH/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(2,3)25-23-26-31(28-4,29-5)30-6;/h7-26H2,1-6H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSFMFXQNYPNYGG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+](C)(C)CCC[Si](OC)(OC)OC.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H58ClNO3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4035542 | |
Record name | N,N-Dimethyl-N-(3-(trimethoxysilyl)propyl) octadecan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4035542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
496.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Light yellow to off-white liquid; [Reference #1] | |
Record name | 1-Octadecanaminium, N,N-dimethyl-N-[3-(trimethoxysilyl)propyl]-, chloride (1:1) | |
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Record name | 3-(Trimethoxysilyl)propyl dimethyl octadecyl ammonium chloride | |
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Flash Point |
15 °C | |
Record name | 3-(Trimethoxysilyl)propyl dimethyl octadecyl ammonium chloride | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8296 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Pale yellow to off white light brown liquid | |
CAS RN |
27668-52-6 | |
Record name | Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27668-52-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-(Trimethoxysilyl)propyldimethyloctadecylammonium | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027668526 | |
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Record name | 1-Octadecanaminium, N,N-dimethyl-N-[3-(trimethoxysilyl)propyl]-, chloride (1:1) | |
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Record name | N,N-Dimethyl-N-(3-(trimethoxysilyl)propyl) octadecan-1-aminium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4035542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.163 | |
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Record name | DIMETHYLOCTADECYL(3-(TRIMETHOXYSILYL)PROPYL)AMMONIUM CHLORIDE | |
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Record name | 3-(Trimethoxysilyl)propyl dimethyl octadecyl ammonium chloride | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8296 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of DMOAP?
A1: The molecular formula of DMOAP is C26H58ClNO3Si, and its molecular weight is 496.3 g/mol.
Q2: Is there any spectroscopic data available for DMOAP?
A2: While specific spectroscopic data isn't provided in the papers, researchers commonly employ techniques like Fourier-transform infrared spectroscopy (FTIR) [, , ], X-ray photoelectron spectroscopy (XPS) [], and ellipsometry [, ] to characterize DMOAP films and confirm successful surface modifications.
Q3: What is the stability of DMOAP under biological conditions?
A3: DMOAP layers exhibit instability under biological conditions. Research indicates that while DMOAP layers adsorbed onto titania substrates are less stable than octadecylphosphonic acid (ODPA) layers, they degrade significantly under biological testing conditions. []
Q4: Does heat treatment affect DMOAP layers?
A4: Yes, heat treatment significantly impacts the stability of DMOAP layers, often leading to degradation. []
Q5: How does DMOAP interact with different substrates?
A5: DMOAP interacts differently with various substrates. For example, DMOAP forms smoother films on indium tin oxide (ITO) coated glass substrates compared to bare glass substrates. [] The drying temperature during the DMOAP deposition also plays a significant role in its molecular organization on ITO substrates. []
Q6: Can DMOAP be used with liquid crystals?
A6: Yes, DMOAP is frequently used in liquid crystal (LC) applications. It functions as an alignment layer by inducing homeotropic alignment of LC molecules on surfaces. [, , , , , , , , , , , , , , , , , , ]
Q7: How is DMOAP used in biosensing applications?
A7: DMOAP is widely employed in liquid crystal (LC)-based biosensors. The hydrophobic alkyl chains of DMOAP promote homeotropic alignment of LC molecules, leading to a dark optical appearance under polarized light. This alignment is disrupted upon the binding of target analytes to the modified surface, resulting in a detectable optical signal change. [, , , , , , , , , , , , , , , , ]
Q8: What types of biomolecules can be detected using DMOAP-modified surfaces?
A8: DMOAP-modified surfaces have been successfully employed for detecting various biomolecules, including proteins like bovine serum albumin (BSA) [, , , ], cortisol [], and cancer biomarkers like CA125 [, ], as well as small molecules like amoxicillin [] and sulfadimethoxine [].
Q9: How can the sensitivity of DMOAP-based biosensors be enhanced?
A9: Several strategies can enhance the sensitivity of DMOAP-based biosensors. These include using LCs with larger birefringence [, ], optimizing the thickness of the LC film [], and modifying the DMOAP layer with UV irradiation to enhance biomolecule binding affinity. []
Q10: Can DMOAP-based biosensors be used for quantitative analysis?
A10: Yes, quantitative analysis is achievable with DMOAP-based biosensors. The extent of the optical signal change, such as the length of a bright LC image in a capillary, can be correlated to the analyte concentration. []
Q11: Are there any other applications of DMOAP beyond biosensing?
A11: Yes, DMOAP finds applications in various fields beyond biosensing. These include:
- Surface Modification: DMOAP is used to modify the surface properties of materials, particularly for enhancing hydrophobicity. [, , , ]
- Solar Cells: DMOAP acts as a dopant for electron transport layers in perovskite solar cells, improving their efficiency and stability by preventing undesirable reactions and ensuring uniform film coverage. []
- Nanoparticle Synthesis: DMOAP serves as a structure-directing agent in the synthesis of hierarchical ZSM-12 nanolayers, impacting their morphology and pore structure. []
Q12: How does DMOAP influence the performance of perovskite solar cells?
A12: DMOAP, when used as a dopant for PC61BM in perovskite solar cells, can significantly enhance device performance. It facilitates moisture cross-linking, leading to uniform film coverage of PC61BM on perovskite layers, thus improving the device's stability. []
Q13: What are the limitations of DMOAP?
A13: Despite its versatile applications, DMOAP has limitations:
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